4-Chloro-6-ethoxyquinazolin-2-amine

• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol
• IUPAC Name: 4-chloro-6-ethoxyquinazolin-2-amine
• InChI: InChI=1S/C10H10ClN3O/c1-2-15-6-3-4-8-7(5-6)9(11)14-10(12)13-8/h3-5H,2H2,1H3,(H2,12,13,14)
• InChI Key: BIIVJEYXWHSXIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N=C2Cl)N

Description

4-Chloro-6-ethoxyquinazolin-2-amine is a quinazoline derivative with the molecular formula C10H10ClN3O and a molecular weight of 223.66 g/mol . Quinazoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-6-ethoxyquinazolin-2-amine typically involves the reaction of 4-chloroquinazoline with ethoxyamine under specific conditions. One common method is the microwave-mediated N-arylation of 4-chloroquinazolines in a THF/H2O mixture, which rapidly and efficiently produces the desired compound .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include continuous flow synthesis and the use of automated reactors to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-6-ethoxyquinazolin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom at the 4-position can be substituted with different nucleophiles.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form quinazolinone derivatives or reduction to form amine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Typical conditions involve the use of polar aprotic solvents and catalysts like palladium.

Oxidation Reactions: Reagents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

Substitution Products: Various substituted quinazoline derivatives.

Oxidation Products: Quinazolinone derivatives.

Reduction Products: Amine derivatives.

Scientific Research Applications

4-Chloro-6-ethoxyquinazolin-2-amine has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of potential anticancer agents.

Biological Research: The compound is studied for its interactions with receptor tyrosine kinases and other molecular targets.

Industrial Applications: It is used in the synthesis of various agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Chloro-6-ethoxyquinazolin-2-amine involves its interaction with specific molecular targets, such as receptor tyrosine kinases. These interactions can inhibit the signaling pathways involved in cell proliferation and survival, making it a potential anticancer agent .

Comparison with Similar Compounds

Similar Compounds

4-Chloroquinazoline: A precursor in the synthesis of 4-Chloro-6-ethoxyquinazolin-2-amine.

6-Ethoxyquinazoline: A structurally similar compound with different substituents.

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other quinazoline derivatives .